molecular formula C16H18O3S B8802215 2-(4-Methylphenyl)ethyl 4-methylbenzenesulfonate CAS No. 14503-40-3

2-(4-Methylphenyl)ethyl 4-methylbenzenesulfonate

Cat. No.: B8802215
CAS No.: 14503-40-3
M. Wt: 290.4 g/mol
InChI Key: DBLJZZQZTIXACJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Methylphenyl)ethyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C16H18O3S and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

14503-40-3

Molecular Formula

C16H18O3S

Molecular Weight

290.4 g/mol

IUPAC Name

2-(4-methylphenyl)ethyl 4-methylbenzenesulfonate

InChI

InChI=1S/C16H18O3S/c1-13-3-7-15(8-4-13)11-12-19-20(17,18)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3

InChI Key

DBLJZZQZTIXACJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CCOS(=O)(=O)C2=CC=C(C=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.8 ml of 2-p-tolylethanol are introduced into 40 ml of pyridine with ice-bath cooling, treated with 4.96 g of p-toluenesulphonyl chloride, and stirred at 0° C. for 30 minutes and at room temperature for 2 hours. The reaction mixture is then slowly stirred into about 150 g of ice/water. The precipitated product is filtered off with suction, washed a number of times with water, dissolved in methylene chloride, dried over magnesium sulphate and concentrated in vacuo. 5.8 g of 2-p-tolylethyl tosylate are obtained, which is employed in the next stage without further purification.
Quantity
2.8 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
4.96 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
150 g
Type
reactant
Reaction Step Three

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